![molecular formula C30H30EuF21O6 B231990 Dimethyl 2,3-bis(sulfanyl)butanedioate CAS No. 17660-57-0](/img/structure/B231990.png)
Dimethyl 2,3-bis(sulfanyl)butanedioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dimethyl 2,3-bis(sulfanyl)butanedioate, also known as DMBSB, is a chemical compound that has been widely studied in the field of organic chemistry. It is a sulfur-containing compound that has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of Dimethyl 2,3-bis(sulfanyl)butanedioate is not fully understood, but it is believed to involve the sulfur atoms in the molecule. The sulfur atoms in this compound can act as nucleophiles, attacking electrophilic centers in other molecules. This makes this compound a useful reagent in organic synthesis reactions.
Biochemical and physiological effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to have low toxicity in animal studies, indicating that it may be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One advantage of using Dimethyl 2,3-bis(sulfanyl)butanedioate in lab experiments is its stability. It is a solid compound that can be easily stored and transported. In addition, this compound is relatively inexpensive compared to other sulfur-containing compounds. However, one limitation is that it can be difficult to handle due to its strong odor and potential toxicity.
Future Directions
There are several future directions for research involving Dimethyl 2,3-bis(sulfanyl)butanedioate. One area of interest is its potential as a reducing agent in organic synthesis. Further studies could explore the use of this compound in the synthesis of complex organic molecules. Another area of interest is the development of new coordination chemistry complexes using this compound as a ligand. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of chemistry.
Conclusion:
In conclusion, this compound is a sulfur-containing compound that has shown promise in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in organic synthesis, coordination chemistry, and other fields of chemistry.
Synthesis Methods
The synthesis of Dimethyl 2,3-bis(sulfanyl)butanedioate involves the reaction of dimethyl maleate with hydrogen sulfide gas in the presence of a catalyst. The reaction takes place at room temperature and yields this compound as a white crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
Dimethyl 2,3-bis(sulfanyl)butanedioate has been used in various scientific research applications, including as a building block for the synthesis of other sulfur-containing compounds. It has also been used as a ligand in coordination chemistry studies, where it forms stable complexes with metal ions. In addition, this compound has been studied for its potential as a reducing agent in organic synthesis.
Properties
17660-57-0 | |
Molecular Formula |
C30H30EuF21O6 |
Molecular Weight |
210.3 g/mol |
IUPAC Name |
dimethyl 2,3-bis(sulfanyl)butanedioate |
InChI |
InChI=1S/C6H10O4S2/c1-9-5(7)3(11)4(12)6(8)10-2/h3-4,11-12H,1-2H3 |
InChI Key |
VVOFTOVXFWLOAY-UHFFFAOYSA-N |
SMILES |
COC(=O)C(C(C(=O)OC)S)S |
Canonical SMILES |
COC(=O)C(C(C(=O)OC)S)S |
synonyms |
Di-Me-meso-DMSA DiMeDMSA dimercaptosuccinic acid dimethyl ester dimethyl dimercaptosuccinic acid dimethyl mercaptosuccinate dimethyl mercaptosuccinate, (R*,S*)-isomer mercaptosuccinic acid dimethyl este |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.